Cas no 885460-32-2 (N1-(2,3-dimethylphenyl)glycinamide)

• Product Name: N1-(2,3-dimethylphenyl)glycinamide
• CAS No: 885460-32-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 1087547
• Update Time: 2025-06-08

N1-(2,3-dimethylphenyl)glycinamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(2,3-dimethylphenyl)acetamide
• N~1~-(2,3-dimethylphenyl)glycinamide(SALTDATA: HCl)
• N1-(2,3-dimethylphenyl)glycinamide

• Inchi： 1S/C10H14N2O/c1-7-4-3-5-9(8(7)2)12-10(13)6-11/h3-5H,6,11H2,1-2H3,(H,12,13)
• InChI Key： QBIGOPCNHBHYRE-UHFFFAOYSA-N
• SMILES： O=C(CN)NC1C=CC=C(C)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N1-(2,3-dimethylphenyl)glycinamide

N1-(2,3-Dimethylphenyl)Glycinamide: A Comprehensive Overview

N1-(2,3-Dimethylphenyl)glycinamide (CAS No: 885460-32-2) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, also referred to as N1-(2,3-dimethylphenyl)glycinamide, belongs to the class of glycinamide derivatives and exhibits unique structural and functional properties. Recent studies have highlighted its potential applications in drug development, particularly in the context of its ability to modulate cellular signaling pathways.

The synthesis of N1-(2,3-dimethylphenyl)glycinamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and enzymatic catalysis. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its biological activities.

One of the most promising aspects of N1-(2,3-dimethylphenyl)glycinamide is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory therapies. Additionally, recent research has shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential role in oncology.

The structural uniqueness of N1-(2,3-dimethylphenyl)glycinamide lies in its aromatic ring system and the amide functional group. The presence of two methyl groups on the phenyl ring contributes to its lipophilicity, which is crucial for its bioavailability. Moreover, the amide group plays a critical role in hydrogen bonding interactions, enabling this compound to interact with various biological targets.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of N1-(2,3-dimethylphenyl)glycinamide with target proteins at an atomic level. These studies have provided valuable insights into its binding affinity and selectivity, paving the way for rational drug design strategies. Furthermore, ongoing clinical trials are investigating its safety profile and efficacy in treating chronic inflammatory diseases.

In conclusion, N1-(2,3-dimethylphenyl)glycinamide (CAS No: 885460-32-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with promising biological activities, positions it as a valuable tool in drug discovery and development. As research continues to unfold, this compound holds the potential to contribute significantly to the treatment of various therapeutic areas.